Cas no 125131-61-5 (Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)-)
125131-61-5 structure
Product Name:Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)-
CAS No:125131-61-5
MF:C11H15ClO2S
MW:246.753601312637
CID:1217344
PubChem ID:14869828
Update Time:2025-04-20
Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)-
- 2,6-dimethyl-4-propan-2-ylbenzenesulfonyl chloride
- SCHEMBL21550418
- 125131-61-5
- DTXSID60564850
- AKOS006221400
- 2,6-Dimethyl-4-(propan-2-yl)benzene-1-sulfonyl chloride
-
- Inchi: 1S/C11H15ClO2S/c1-7(2)10-5-8(3)11(9(4)6-10)15(12,13)14/h5-7H,1-4H3
- InChI Key: DOWVXIUMXWOPSG-UHFFFAOYSA-N
- SMILES: ClS(C1C(C)=CC(=CC=1C)C(C)C)(=O)=O
Computed Properties
- Exact Mass: 246.04825
- Monoisotopic Mass: 246.0481286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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